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Compound of Interest

Compound Name: Luviquat FC 550

Cat. No.: B3334584 Get Quote

Luviquat FC 550 Formulation Stability Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the stability of formulations containing Luviquat FC 550 (Polyquaternium-

16).

Frequently Asked Questions (FAQs)
Q1: What is Luviquat FC 550 and what are its primary functions in a formulation?

Luviquat FC 550 is the trade name for Polyquaternium-16, a cationic polymer. It is a

quaternized copolymer of vinylpyrrolidone and vinylimidazole.[1] In cosmetic and

pharmaceutical formulations, it primarily functions as a conditioning agent, film former, and

antistatic agent.[2][3] Its positive charge allows it to bind to negatively charged surfaces like

hair and skin, providing a smooth and conditioned feel.[4] It is commonly used in hair

conditioners, shampoos, styling gels, and body lotions.[5][6][7]

Q2: What are the typical physical properties of Luviquat FC 550?

Luviquat FC 550 is supplied as an aqueous solution. Key properties are summarized in the

table below.
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Property Value

INCI Name Polyquaternium-16

Appearance Clear to slightly turbid yellowish viscous liquid[6]

Solids Content 38 - 42% in water[6]

Charge Density 3.3 meq/g at pH 7[6]

pH (as supplied) 5.0 - 8.0[2]

Solubility Soluble in water[1]

Q3: Is Luviquat FC 550 compatible with anionic surfactants?

Yes, Luviquat FC 550 is known for its good compatibility with many anionic surfactants.[1][8]

This compatibility is crucial for its use in cleansing formulations like shampoos and body

washes. The interaction between the cationic Luviquat FC 550 and anionic surfactants can

lead to the formation of polyelectrolyte-surfactant complexes that contribute to the conditioning

effect through a "dilution-precipitation" mechanism upon rinsing.

Q4: What is the "dilution-precipitation" mechanism?

The "dilution-precipitation" mechanism is a key process for the deposition of conditioning

polymers from rinse-off products. In the concentrated product, Luviquat FC 550 forms soluble

complexes with anionic surfactants. During rinsing, the dilution with water causes these

complexes to become less soluble, leading to their precipitation and deposition onto the hair or

skin. This deposited film provides the desired conditioning benefits.

Troubleshooting Guide
This guide addresses common stability issues encountered during the formulation with

Luviquat FC 550, identified by visual signs of instability.

dot```dot graph Troubleshooting_Workflow { rankdir=LR; node [shape=box, style=rounded,

fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge

[fontname="Arial", fontsize=9, color="#5F6368", fontcolor="#5F6368"];
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Start [label="Observe Formulation Instability", shape=ellipse, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Visual_Cue [label="Identify Visual Cue", shape=diamond,

fillcolor="#FBBC05", fontcolor="#202124"]; Haze [label="Haze or Cloudiness"]; Precipitate

[label="Precipitation or Flocculation"]; Viscosity_Change [label="Change in Viscosity"];

Start -> Visual_Cue; Visual_Cue -> Haze [label="Fine, uniform cloudiness"]; Visual_Cue ->

Precipitate [label="Visible particles, settling"]; Visual_Cue -> Viscosity_Change [label="Thinning

or thickening"];

Haze_Cause [label="Potential Causes:\n- Incompatibility with anionic surfactant\n- Incorrect

pH\n- High concentration of Luviquat FC 550", shape=box, fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Precipitate_Cause [label="Potential Causes:\n- Strong interaction with

anionic surfactant\n- High electrolyte concentration\n- Incompatibility with other polymers",

shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Viscosity_Cause [label="Potential

Causes:\n- Interaction with thickeners (e.g., carbomers)\n- pH shift\n- Electrolyte effect on

polymer conformation", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Haze -> Haze_Cause; Precipitate -> Precipitate_Cause; Viscosity_Change -> Viscosity_Cause;

Haze_Solution [label="Solutions:\n- Adjust pH to 5.0-7.0\n- Reduce Luviquat FC 550
concentration\n- Co-formulate with amphoteric/non-ionic surfactants", shape=box,

fillcolor="#34A853", fontcolor="#FFFFFF"]; Precipitate_Solution [label="Solutions:\n- Screen

different anionic surfactants\n- Reduce electrolyte levels\n- Optimize order of addition",

shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Viscosity_Solution [label="Solutions:\n-

Use salt-tolerant thickeners\n- Buffer the formulation\n- Evaluate different polymer

combinations", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

Haze_Cause -> Haze_Solution; Precipitate_Cause -> Precipitate_Solution; Viscosity_Cause ->

Viscosity_Solution; }

Caption: Experimental workflow for accelerated stability testing.

Protocol 2: Freeze-Thaw Cycle Testing
Objective: To evaluate the stability of the formulation when subjected to temperature

fluctuations.
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Methodology:

Prepare the final formulation and package it in the intended commercial packaging.

Place the samples in a freezer at -10°C to -20°C for 24 hours.

Remove the samples and allow them to thaw at room temperature (20-25°C) for 24 hours.

This completes one cycle.

Repeat this cycle for a minimum of 3-5 cycles.

After the final cycle, visually inspect the samples for any signs of instability, such as phase

separation, crystallization, or changes in texture.

Measure the pH and viscosity and compare them to the initial values.

Protocol 3: Compatibility with Anionic Surfactants
Objective: To determine the compatibility of Luviquat FC 550 with different anionic surfactants

at various concentrations.

Methodology:

Prepare stock solutions of Luviquat FC 550 (e.g., 5% w/w in deionized water).

Prepare stock solutions of various anionic surfactants (e.g., Sodium Laureth Sulfate, Sodium

Lauroyl Sarcosinate, etc.) at different concentrations (e.g., 5%, 10%, 15% w/w in deionized

water).

In a series of beakers, mix the Luviquat FC 550 solution with each anionic surfactant

solution at different ratios (e.g., 1:1, 1:2, 2:1).

Adjust the pH of each mixture to a standardized value (e.g., 6.0).

Visually observe the mixtures immediately after mixing and after 24 hours for any signs of

haze or precipitation.

Record the results in a compatibility table.
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Illustrative Compatibility Data:

Anionic Surfactant
Luviquat FC
550:Surfactant Ratio (w/w)

Observation (after 24h at
RT)

Sodium Laureth Sulfate

(SLES)
1:5 Clear

1:10 Clear

Sodium Lauryl Sulfate (SLS) 1:5 Slight Haze

1:10 Hazy, fine precipitate

Sodium Lauroyl Sarcosinate 1:5 Clear

1:10 Clear

Cocamidopropyl Betaine

(Amphoteric)
1:5 Clear

1:10 Clear

Note: This table provides illustrative data. Actual results will depend on the specific grades of

ingredients and formulation conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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